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Compound of Interest

Compound Name: 17:0-20:3 PG-d5

CAS No.: 2342575-52-2

Cat. No.: B15554051

Get Quote

This document provides essential safety and logistical information for the proper disposal of

17:0-20:3 PG-d5, a deuterated phosphatidylglycerol. Adherence to these procedures is critical

to ensure personnel safety and compliance with environmental regulations. Researchers,

scientists, and drug development professionals should consult the specific Safety Data Sheet

(SDS) provided by the manufacturer for complete guidance.

Immediate Safety Precautions
17:0-20:3 PG-d5 is classified as a hazardous substance. Based on available safety data, it is a

flammable liquid and exhibits acute toxicity if ingested, inhaled, or in contact with skin.[1] It can

also cause skin and eye irritation, and may have carcinogenic effects.[1] Always handle this

compound within a certified chemical fume hood while wearing appropriate personal protective

equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.

Quantitative Safety Data
The following table summarizes key quantitative safety data for 17:0-20:3 PG-d5. This

information is crucial for risk assessment and safe handling.
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Property Value Source

CAS Number 2936622-53-4 [1]

Molecular Formula C43H73D5NaO10P [1]

Molecular Weight 814.07 g/mol [1]

Form Solution [1]

Storage Temperature -20°C [1][2]

Flash Point 9.7 °C (49.5 °F) [1]

Step-by-Step Disposal Protocol
The disposal of 17:0-20:3 PG-d5 must be managed by trained personnel in accordance with

institutional and governmental regulations for hazardous chemical waste.

Waste Collection:

Collect all waste containing 17:0-20:3 PG-d5, including unused solutions, contaminated

consumables (e.g., pipette tips, vials), and cleaning materials, in a designated and

properly labeled hazardous waste container.

The container must be made of a material compatible with flammable organic solvents.

The label should clearly identify the contents, including the full chemical name ("17:0-20:3
PG-d5") and any solvents used. It should also display the appropriate hazard pictograms

(e.g., flammable, toxic).

Waste Storage:

Store the sealed waste container in a designated, well-ventilated, and cool hazardous

waste accumulation area.

The storage area should be away from sources of ignition, such as open flames, sparks,

and hot surfaces, due to the low flash point of the material.

Ensure secondary containment is in place to prevent spills.
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Waste Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed chemical waste disposal contractor.

Do not dispose of 17:0-20:3 PG-d5 down the drain or in regular trash.

Provide the waste manifest with all necessary information about the chemical composition

of the waste.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of 17:0-20:3 PG-d5.
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Preparation

Waste Collection

Interim Storage

Final Disposal

Start: Have 17:0-20:3 PG-d5 waste

Wear appropriate PPE:
- Chemical-resistant gloves

- Safety goggles
- Lab coat

Work in a certified
chemical fume hood

Select a designated, labeled
hazardous waste container

Collect all contaminated materials
(liquid and solid)

Securely seal the container

Move container to a designated
hazardous waste accumulation area

Ensure area is:
- Well-ventilated
- Cool and dry

- Away from ignition sources

Contact Environmental Health & Safety (EHS)
or licensed waste contractor

Complete waste manifest documentation

Hand over waste for final disposal

End: Waste properly disposed

Click to download full resolution via product page

Disposal Workflow for 17:0-20:3 PG-d5
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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